molecular formula C65H82N16O15S3 B054378 Vasotocin, 1-deamino-lys(7)-(fluorescein)-arg(8)- CAS No. 124924-34-1

Vasotocin, 1-deamino-lys(7)-(fluorescein)-arg(8)-

Cat. No.: B054378
CAS No.: 124924-34-1
M. Wt: 1423.6 g/mol
InChI Key: SJJSJGUZMZVDCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Vasotocin, 1-deamino-lys(7)-(fluorescein)-arg(8)-, also known as Vasotocin, 1-deamino-lys(7)-(fluorescein)-arg(8)-, is a useful research compound. Its molecular formula is C65H82N16O15S3 and its molecular weight is 1423.6 g/mol. The purity is usually 95%.
The exact mass of the compound Vasotocin, 1-deamino-lys(7)-(fluorescein)-arg(8)- is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Peptide Hormones - Pituitary Hormones - Pituitary Hormones, Posterior - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Vasotocin, 1-deamino-lys(7)-(fluorescein)-arg(8)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Vasotocin, 1-deamino-lys(7)-(fluorescein)-arg(8)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

124924-34-1

Molecular Formula

C65H82N16O15S3

Molecular Weight

1423.6 g/mol

IUPAC Name

7-(2-amino-2-oxoethyl)-N-[1-[[1-[(2-amino-2-oxoethyl)amino]-5-carbamimidamido-1-oxopentan-2-yl]amino]-1-oxo-6-[(1-oxospiro[2-benzofuran-3,9'-xanthene]-5-yl)carbamothioylamino]hexan-2-yl]-10-(3-amino-3-oxopropyl)-13-butan-2-yl-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carboxamide

InChI

InChI=1S/C65H82N16O15S3/c1-3-34(2)54-61(93)78-44(23-24-50(66)83)57(89)79-46(31-51(67)84)58(90)80-47(33-99-98-28-25-53(86)75-45(59(91)81-54)29-35-17-20-37(82)21-18-35)60(92)77-43(56(88)76-42(14-10-27-71-63(69)70)55(87)73-32-52(68)85)13-8-9-26-72-64(97)74-36-19-22-38-41(30-36)65(96-62(38)94)39-11-4-6-15-48(39)95-49-16-7-5-12-40(49)65/h4-7,11-12,15-22,30,34,42-47,54,82H,3,8-10,13-14,23-29,31-33H2,1-2H3,(H2,66,83)(H2,67,84)(H2,68,85)(H,73,87)(H,75,86)(H,76,88)(H,77,92)(H,78,93)(H,79,89)(H,80,90)(H,81,91)(H4,69,70,71)(H2,72,74,97)

InChI Key

SJJSJGUZMZVDCE-UHFFFAOYSA-N

SMILES

CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CSSCCC(=O)NC(C(=O)N1)CC2=CC=C(C=C2)O)C(=O)NC(CCCCNC(=S)NC3=CC4=C(C=C3)C(=O)OC45C6=CC=CC=C6OC7=CC=CC=C57)C(=O)NC(CCCNC(=N)N)C(=O)NCC(=O)N)CC(=O)N)CCC(=O)N

Canonical SMILES

CCC(C)C1C(=O)NC(C(=O)NC(C(=O)NC(CSSCCC(=O)NC(C(=O)N1)CC2=CC=C(C=C2)O)C(=O)NC(CCCCNC(=S)NC3=CC4=C(C=C3)C(=O)OC45C6=CC=CC=C6OC7=CC=CC=C57)C(=O)NC(CCCNC(=N)N)C(=O)NCC(=O)N)CC(=O)N)CCC(=O)N

sequence

CYXQNCXRG

Synonyms

1-deamino-7-Lys-(fluorescein)-8-Arg-vasotocin
1-desamino-7-lysyl(fluorescein)-8-arginine vasotocin
7-Lys(flu) dAVT
vasotocin, 1-deamino-7-Lys-(fluorescein)-8-Arg-
vasotocin, 1-deamino-Lys(7)-(fluorescein)-Arg(8)-
vasotocin, 1-deamino-lysyl(7)-(fluorescein)-arginine(8)-
vasotocin, 1-desamino-7-lysine-(fluorescein)-8-arginine-

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.